N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 4-(benzenesulfonamido)-N,N-diethylbenzamide
• InChI: InChI=1S/C17H20N2O3S/c1-3-19(4-2)17(20)14-10-12-15(13-11-14)18-23(21,22)16-8-6-5-7-9-16/h5-13,18H,3-4H2,1-2H3
• InChI Key: ZVAUUMBDAONFRZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide, also known as DAPS, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C17H20N2O3S.

Mechanism of Action

The mechanism of action of N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide involves its ability to bind to the active site of enzymes and inhibit their activity. It achieves this through the formation of hydrogen bonds and hydrophobic interactions with the enzyme. This leads to a decrease in the rate of enzymatic reactions and ultimately results in the inhibition of the physiological process that the enzyme is involved in.
Biochemical and Physiological Effects:
N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been shown to have an effect on the central nervous system by increasing the levels of certain neurotransmitters such as acetylcholine and dopamine.

Advantages and Limitations for Lab Experiments

One of the advantages of using N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide in lab experiments is its high purity and stability. It is also readily available and relatively inexpensive compared to other compounds with similar properties. However, one limitation of using N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the study of N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide. One area of research could be the development of more efficient synthesis methods that can produce higher yields of the compound. Another area of research could be the investigation of the potential applications of N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide in the treatment of other diseases such as cancer and diabetes. Additionally, further studies could be conducted to explore the mechanism of action of N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide and its interactions with enzymes in greater detail.

Synthesis Methods

The synthesis of N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide involves the reaction between N,N-diethyl-4-nitrobenzamide and phenylsulfonyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide and the byproduct triethylammonium chloride. The purity of the synthesized compound can be improved through recrystallization.

Scientific Research Applications

N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to exhibit inhibitory activity against certain enzymes such as carbonic anhydrase and cholinesterase, which are involved in various physiological processes. This makes N,N-diethyl-4-[(phenylsulfonyl)amino]benzamide a potential candidate for the development of drugs for the treatment of diseases such as glaucoma, Alzheimer's, and Parkinson's.